Cas no 1804884-47-6 (Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate)

Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate is a fluorinated pyridine derivative with a versatile structure, featuring bromo, difluoromethyl, and fluoro substituents, as well as an ester functional group. This compound is particularly valuable in pharmaceutical and agrochemical research due to its reactive sites, which enable further derivatization. The presence of multiple halogen atoms enhances its utility as a building block for cross-coupling reactions, while the ester group offers flexibility for hydrolysis or transesterification. Its structural complexity makes it suitable for developing bioactive molecules, including potential enzyme inhibitors or intermediates in drug synthesis. The compound's stability and well-defined reactivity profile ensure consistent performance in synthetic applications.

Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate structure

1804884-47-6 structure

Product Name:Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate

CAS No:1804884-47-6

MF:C₉H₇BrF₃NO₂

MW:298.056592226028

CID:4860305

Update Time:2025-05-21

Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate
- Inchi： 1S/C9H7BrF3NO2/c1-16-6(15)3-4-2-5(8(11)12)7(10)9(13)14-4/h2,8H,3H2,1H3
- InChI Key： YEFZEBNZDYBOEU-UHFFFAOYSA-N
- SMILES： BrC1=C(N=C(C=C1C(F)F)CC(=O)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 255
XLogP3: 2.4
Topological Polar Surface Area: 39.2

Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029061064-1g	Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate	1804884-47-6	97%	1g	$1,564.50	2022-04-01

Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. An apparatus for determining small amounts of alchohol in sour milk and urine

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4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

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Additional information on Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate

Recent Advances in the Synthesis and Applications of Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate (CAS: 1804884-47-6)

Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate (CAS: 1804884-47-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in the development of novel pharmaceuticals, owing to its unique structural features and reactivity.

The compound's structure, characterized by the presence of bromo, difluoromethyl, and fluoro substituents on the pyridine ring, makes it a versatile building block for further chemical modifications. Researchers have exploited these functional groups to introduce additional pharmacophores, enabling the creation of compounds with enhanced biological activity and selectivity. For instance, recent publications have demonstrated its use in the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors, which are crucial in the treatment of various cancers.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate as a starting material to develop a series of novel kinase inhibitors. The study reported that the difluoromethyl group played a critical role in improving the metabolic stability of the final compounds, while the bromo substituent facilitated further cross-coupling reactions. The resulting inhibitors exhibited nanomolar potency against several cancer cell lines, underscoring the compound's importance in oncology research.

Another notable application of this compound was reported in a recent patent (WO2023051234A1), where it was used to synthesize a new class of antiviral agents targeting RNA-dependent RNA polymerase (RdRp). The patent highlighted the compound's ability to serve as a scaffold for introducing fluorine atoms, which are known to enhance the pharmacokinetic properties of drug candidates. This innovation opens new avenues for the treatment of viral infections, including those caused by emerging pathogens.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which significantly improved the yield and purity of the compound. This development is particularly important for industrial-scale production, ensuring a reliable supply for ongoing drug discovery efforts.

In conclusion, Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-6-acetate (CAS: 1804884-47-6) continues to be a valuable intermediate in medicinal chemistry, with its applications expanding into new therapeutic areas. Its unique structural attributes and reactivity make it a cornerstone for the development of next-generation pharmaceuticals. Future research is expected to explore its potential in other drug classes, further solidifying its role in the field of chemical biology and drug discovery.